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Compound of Interest

Compound Name: Triarachidin

Cat. No.: B052973

For Researchers, Scientists, and Drug Development Professionals

Introduction to Triarachidin in Cosmetics

Triarachidin is a triglyceride derived from the esterification of glycerin with three units of
arachidic acid, a saturated fatty acid.[1][2] In cosmetic formulations, it primarily functions as a
skin-conditioning agent, emollient, emulsifier, and viscosity-controlling agent.[2] Its safety for
use in cosmetic products has been affirmed by the Cosmetic Ingredient Review (CIR) Expert
Panel.[3] Triarachidin's occlusive properties help to reduce transepidermal water loss (TEWL),
thereby improving skin hydration and smoothness. Its ability to modify viscosity allows for the
creation of aesthetically pleasing and stable cream and lotion formulations.

Key Physicochemical Properties of Triarachidin

A summary of the key physicochemical properties of Triarachidin is presented in the table
below. This information is crucial for formulators when selecting appropriate processing
parameters and considering compatibility with other ingredients.
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Property Value Reference
INCI Name Triarachidin [2]
CAS Number 620-64-4 [4]
Molecular Formula C63H12206 [4]
Molecular Weight 975.64 g/mol [4]

White to off-white powder or
Appearance _ , [5]
crystalline solid

N Insoluble in water, soluble in
Solubility ] ] [5]
oils and organic solvents

Skin-Conditioning Agent,
Functions Emollient, Emulsifying Agent, [2]

Viscosity Controlling Agent

Application in Cosmetic Formulations: An
lllustrative Example

Triarachidin can be incorporated into various cosmetic products, including moisturizers,
lotions, and creams. Below is an example of a basic oil-in-water (O/W) moisturizing cream
formulation incorporating Triarachidin. The concentrations provided are illustrative and can be
optimized based on desired product characteristics.

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://cosmileeurope.eu/inci/detail/16301/triarachidin/
https://www.scbt.com/p/triarachidin-620-64-4
https://www.scbt.com/p/triarachidin-620-64-4
https://www.scbt.com/p/triarachidin-620-64-4
https://pubchem.ncbi.nlm.nih.gov/compound/Triarachidin
https://pubchem.ncbi.nlm.nih.gov/compound/Triarachidin
https://cosmileeurope.eu/inci/detail/16301/triarachidin/
https://www.benchchem.com/product/b052973?utm_src=pdf-body
https://www.benchchem.com/product/b052973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Concentration

Phase Ingredient INCI Name Function
(% wiw)
Emollient,
A (Oil Phase) Triarachidin Triarachidin Viscosity Agent, 2.0-8.0
Co-emulsifier
Thickener,
Cetearyl Alcohol Cetearyl Alcohol Emulsion 3.0
Stabilizer
Emulsifier,
Glyceryl Stearate  Glyceryl Stearate ) 2.5
Emollient
Caprylic/Capric Caprylic/Capric
.p Y ) P .p Y ) P Emollient 5.0
Triglyceride Triglyceride
B (Water Phase) Deionized Water  Aqua Solvent g.s.to 100
Glycerin Glycerin Humectant 5.0
Thickener,
Xanthan Gum Xanthan Gum 0.3
Stabilizer
Phenoxyethanol
Phenoxyethanol,
C (Cool-down (and) ) )
~ Ethylhexylglyceri  Preservative 1.0
Phase) Ethylhexylglyceri
n
n
Fragrance Parfum Fragrance 0.2

Manufacturing Procedure:

Heat Phase A and Phase B separately to 75-80°C.

Begin cooling the emulsion while stirring gently.

Add Phase A to Phase B with continuous homogenization.

Homogenize for 3-5 minutes until a uniform emulsion is formed.
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e At a temperature below 40°C, add the ingredients of Phase C.
« Continue stirring until the cream reaches room temperature.
o Adjust pH if necessary.

Experimental Protocols for Performance Evaluation

To substantiate claims related to the inclusion of Triarachidin in a cosmetic formulation, a
series of standardized tests should be performed. The following are detailed protocols for key
performance indicators.

Skin Hydration Assessment Protocol

Objective: To quantify the effect of a cosmetic formulation containing Triarachidin on skin
surface hydration over time.

Instrumentation: Corneometer® CM 825 (or equivalent).
Methodology:
e Subject Recruitment: Recruit a panel of healthy volunteers with self-perceived dry skin.

o Acclimatization: Allow subjects to acclimatize in a controlled environment (20-22°C, 40-60%
relative humidity) for at least 30 minutes before measurements.

» Baseline Measurement (T0): Measure and record the baseline skin hydration on designated
test areas on the volar forearm.

o Product Application: Apply a standardized amount (e.g., 2 mg/cm?) of the test formulation to
the designated area. A control area should be left untreated.

o Post-Application Measurements: Take measurements at predetermined time points (e.g., 1,
2, 4, 8, and 24 hours post-application).

o Data Analysis: Calculate the mean change in hydration from baseline for both the treated
and control areas. Statistical analysis (e.g., t-test or ANOVA) should be performed to
determine the significance of the results.
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lllustrative Data: The following table presents hypothetical data demonstrating the potential
effect of a cream with and without Triarachidin on skin hydration.

Mean Hydration

Mean Hydration ] . % Increase in
) ] ] ) (Arbitrary Units) - ]
Time Point (Arbitrary Units) - ] Hydration vs.
Cream with 5%
Placebo Cream . o Placebo
Triarachidin
TO (Baseline) 35.2+3.1 35.5+£3.3 -
T+1 hour 458+4.0 58.2+45 27.1%
T+4 hours 42.1+£3.8 545+4.1 29.4%
T+8 hours 395+£35 50.1+£3.9 26.8%
T+24 hours 36.8+3.2 453+ 3.6 23.1%

Experimental Workflow for Skin Hydration Assessment:
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Workflow for Skin Hydration Assessment.

Viscosity Measurement Protocol

Objective: To determine the effect of Triarachidin concentration on the viscosity of a cosmetic
emulsion.
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Instrumentation: Rotational viscometer or rheometer with appropriate spindle/geometry.
Methodology:

o Sample Preparation: Prepare a series of emulsions with varying concentrations of
Triarachidin (e.g., 0%, 2%, 4%, 6%, 8% w/w), keeping all other ingredients constant.

o Temperature Control: Equilibrate the samples to a standard temperature (e.g., 25°C) in a
water bath.

o Measurement: Measure the viscosity of each sample using the viscometer at a defined shear
rate or over a range of shear rates to characterize the flow behavior.

o Data Recording: Record the viscosity in centipoise (cP) or milliPascal-seconds (mPa:s).
o Data Analysis: Plot viscosity as a function of Triarachidin concentration.

lllustrative Data: The following table shows hypothetical viscosity data for an O/W cream with
increasing concentrations of Triarachidin.

Triarachidin Concentration (% wiw) Viscosity (cP at 10 rpm)
0 12,000
2 18,500
4 25,000
6 32,000
8 40,000

Experimental Workflow for Viscosity Measurement:

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b052973?utm_src=pdf-body
https://www.benchchem.com/product/b052973?utm_src=pdf-body
https://www.benchchem.com/product/b052973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Preparation

Prepare Emulsions
(Varying Triarachidin conc.)

'

Temperature Equilibration
(25°C)

Measurement

Viscosity Measurement
(Rotational Viscometer)

Analysis

Record Viscosity (cP)

'

Plot Viscosity vs. Concentration

Click to download full resolution via product page

Workflow for Viscosity Measurement.

Emulsion Stability Testing Protocol

Objective: To assess the physical stability of a cosmetic emulsion containing Triarachidin

under accelerated aging conditions.

Methodology:

o Sample Preparation: Prepare the final formulation and package it in the intended commercial

packaging.
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o Storage Conditions: Store samples under various conditions to simulate shelf life and
transport:

[e]

Elevated Temperature: 40°C + 2°C

o

Room Temperature: 25°C + 2°C

[¢]

Low Temperature: 4°C = 2°C

[¢]

Freeze-Thaw Cycles: Alternate between -10°C and 25°C for 3-5 cycles.

[e]

Light Exposure: Expose to UV and visible light.

« Evaluation Intervals: Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12
weeks).

e Parameters to Evaluate:

[¢]

Physical Appearance: Color, odor, texture.

[¢]

Phase Separation: Creaming, coalescence, or breaking.

[e]

pH: Measure the pH of the formulation.

o

Viscosity: Measure the viscosity as described in the previous protocol.

o Data Analysis: Record any changes from the initial measurements. A stable formulation will
show minimal changes in the evaluated parameters over the testing period.

lllustrative Data: The following table provides an example of a stability assessment for a cream
containing Triarachidin.
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o 4 Weeks @ 8 Weeks @ 12 Weeks @
Parameter Initial
40°C 40°C 40°C
White, smooth ) )
Appearance No change No change Slight yellowing
cream
Odor Characteristic No change No change No change
pH 55 5.4 5.3 5.2
Viscosity (cP) 25,000 24,500 23,800 22,900
Phase
_ None None None None
Separation

Experimental Workflow for Stability Testing:
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Workflow for Emulsion Stability Testing.

Conclusion

Triarachidin is a versatile and safe ingredient for use in a wide range of cosmetic formulations.
Its multifunctional properties as an emollient, skin-conditioning agent, emulsifier, and viscosity
modifier make it a valuable component in the development of effective and stable skincare
products. The protocols outlined in these application notes provide a framework for formulators
and researchers to evaluate the performance of Triarachidin-containing products and to
substantiate key marketing claims related to skin hydration, texture, and product stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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